Cas no 1325303-22-7 (3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione)

• Product Name: 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• CAS No: 1325303-22-7
• MF: C₁₅H₁₈BrN₃S
• MW: 352.2925
• CID: 5310271
• Update Time: 2025-06-12

3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione
• STL134104
• 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

• Inchi： 1S/C15H18BrN3S/c1-2-19-9-7-15(8-10-19)17-13(14(20)18-15)11-3-5-12(16)6-4-11/h3-6H,2,7-10H2,1H3,(H,18,20)
• InChI Key： RNCANOSDFPFMDY-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C1C(N([H])C2(C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C2([H])[H])N=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 407
• XLogP3: 2.9
• Topological Polar Surface Area: 59.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione

Introduction to 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione (CAS No. 1325303-22-7) and Its Emerging Applications in Chemical Biology

3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, identified by its CAS number 1325303-22-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. The compound features a spirocyclic structure, integrating a triazole ring with a decene backbone, further functionalized with a bromophenyl substituent and an ethyl group. This distinctive architecture positions it as a promising candidate for further exploration in drug discovery and molecular pharmacology.

The bromophenyl moiety in the molecule is particularly noteworthy, as halogenated aromatic compounds are frequently employed in medicinal chemistry due to their enhanced binding affinity and metabolic stability. The presence of this group suggests that 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione may exhibit favorable interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the triazole ring and the spirocyclic core of 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione can effectively engage with specific pockets on protein targets, potentially modulating enzyme activity or receptor signaling pathways. This has opened up new avenues for investigating its role in treating various diseases, including inflammatory disorders and neurodegenerative conditions.

The ethyl substituent at the 8-position of the spirocyclic decene backbone may contribute to the compound's solubility and pharmacokinetic properties, enhancing its bioavailability and therapeutic efficacy. Additionally, the thione group at the 3-position introduces a reactive site that could be exploited for further derivatization, allowing chemists to fine-tune the molecule's biological profile.

In light of these structural features, researchers have begun exploring the potential of 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione as an intermediate in synthesizing more complex molecules with tailored biological activities. Preliminary in vitro studies have shown promising results in inhibiting certain enzymes associated with metabolic diseases, suggesting its utility as a lead compound for further optimization.

The spirocyclic nature of the compound also makes it an interesting subject for studying conformational dynamics and molecular flexibility. These properties are critical in determining how the molecule interacts with biological targets and how it can be modified to improve its binding affinity and selectivity. Advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the three-dimensional structure of 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, providing valuable insights into its behavior at both atomic and molecular levels.

One of the most exciting aspects of this compound is its potential application in developing small-molecule probes for studying protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in diseases such as cancer and inflammation. By designing molecules that specifically disrupt or modulate these interactions, researchers can gain deeper insights into disease mechanisms and develop novel therapeutic strategies.

The bromophenyl substituent has been particularly useful in this context, as bromine atoms can participate in various chemical reactions that allow for selective labeling or conjugation with other biomolecules. This capability has enabled the development of novel imaging agents and diagnostic tools based on 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, which could revolutionize early detection and monitoring of diseases.

Furthermore, the compound's stability under various conditions makes it suitable for industrial applications in pharmaceutical synthesis. Its resistance to degradation under thermal stress ensures that it can be stored and handled efficiently during manufacturing processes without significant loss of potency.

As research continues to uncover new biological functions of heterocyclic compounds like 3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene-2-thione, it is likely that its applications will expand beyond traditional drug discovery into areas such as materials science and agrochemicals. The versatility of its structural framework allows for modifications that could enhance its performance in these fields while maintaining its inherent biological activity.

In conclusion,3-(4-Bromophenyl)-8-ethyl-1,4,8-triazaspiro[4.5]dec-3-ene -2-thione (CAS No. 1325303 -22 -7) represents a fascinating molecule with multiple potential applications across various scientific disciplines. Its unique structural features make it an attractive candidate for further exploration in chemical biology, drug development,and beyond, offering hope for innovative solutions to some of today's most pressing scientific challenges.